Cas no 1374658-84-0 (Propargyl-PEG3-t-butyl ester)

Propargyl-PEG3-t-butyl ester is a versatile alkyne-functionalized polyethylene glycol (PEG) derivative, commonly employed in click chemistry applications. Its key advantages include a terminal propargyl group, enabling efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, and a t-butyl ester moiety that provides stability under various conditions while allowing deprotection for further functionalization. The triethylene glycol (PEG3) spacer enhances solubility in aqueous and organic solvents, improving reactivity in conjugation workflows. This compound is particularly useful in bioconjugation, material science, and pharmaceutical research, where controlled linkage and modular synthesis are critical. Its well-defined structure and reliable reactivity make it a valuable tool for synthetic and bioconjugation strategies.

Propargyl-PEG3-t-butyl ester structure

Product Name:Propargyl-PEG3-t-butyl ester

CAS No:1374658-84-0

MF:C₁₄H₂₄O₅

MW:272.337365150452

MDL:MFCD22201522

CID:2094823

PubChem ID:60146216

Update Time:2025-09-26

Propargyl-PEG3-t-butyl ester Chemical and Physical Properties

Names and Identifiers

- Propargyl-PEG3-t-butyl ester
- tert-Butyl 3-(2-(2-(prop-2-yn-1-yloxy)ethoxy)ethoxy)propanoate
- BIPG1744
- ZB0905
- KM4675
- tert-butyl 3-[2-(2-prop-2-ynoxyethoxy)ethoxy]propanoate
- tert-Butyl2-(2-(2-(prop-2-yn-1-yloxy)ethoxy)ethoxy)acetate
- CS-0114512
- TERT-BUTYL 3-{2-[2-(PROP-2-YN-1-YLOXY)ETHOXY]ETHOXY}PROPANOATE
- s10531
- AKOS030630032
- Propargyl-PEG2-CH2COOtBu
- BP-20677
- HY-140027
- ZEC65884
- Alkyne-PEG3-CH2CH2COOtBu
- Propargyl-PEG3-Boc
- tert-Butyl3-(2-(2-(prop-2-yn-1-yloxy)ethoxy)ethoxy)propanoate
- MFCD22201522
- DA-66905
- Propargyl-PEG3-COOtBu
- AS-54484
- 1374658-84-0
- MDL： MFCD22201522
- Inchi： 1S/C14H24O5/c1-5-7-16-9-11-18-12-10-17-8-6-13(15)19-14(2,3)4/h1H,6-12H2,2-4H3
- InChI Key： JCKIGUAOHLRKLH-UHFFFAOYSA-N
- SMILES： O(C(CCOCCOCCOCC#C)=O)C(C)(C)C

Computed Properties

Exact Mass: 272.16237386 g/mol
Monoisotopic Mass: 272.16237386 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 12
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54
Molecular Weight: 272.34
XLogP3: 0.7

Propargyl-PEG3-t-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20677-500mg	Propargyl-PEG3-t-butyl ester	1374658-84-0	98%	500mg	7552.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20677-1g	Propargyl-PEG3-t-butyl ester	1374658-84-0	98%	1g	9690.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20677-250mg	Propargyl-PEG3-t-butyl ester	1374658-84-0	98%	250mg	4132.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20677-5g	Propargyl-PEG3-t-butyl ester	1374658-84-0	98%	5g	17812.0CNY	2021-07-14
TRC	P839548-10mg	Propargyl-Peg3-T-Butyl Ester	1374658-84-0		10mg	$ 50.00	2022-06-03
TRC	P839548-50mg	Propargyl-Peg3-T-Butyl Ester	1374658-84-0		50mg	$ 210.00	2022-06-03
TRC	P839548-100mg	Propargyl-Peg3-T-Butyl Ester	1374658-84-0		100mg	$ 320.00	2022-06-03
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20677-1g	Propargyl-PEG3-t-butyl ester	1374658-84-0	98%	1g	9690CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20677-250mg	Propargyl-PEG3-t-butyl ester	1374658-84-0	98%	250mg	4132CNY	2021-05-07